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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the repellent effects of Isojasmone, primarily in
the form of cis-jasmone, on various aphid species. The information presented is supported by
experimental data from peer-reviewed studies, offering insights into its potential as a
component in integrated pest management strategies. This document details the experimental
methodologies, presents quantitative data for comparison, and visualizes key biological and
experimental processes.

Isojasmone: A Plant-Derived Repellent

Isojasmone, and more specifically its isomer cis-jasmone, is a plant volatile that plays a
significant role in plant defense. Its release can be induced by herbivory, and it has been shown
to act as a semiochemical that repels aphids.[1] Furthermore, cis-jasmone can prime plants,
inducing the production and release of a blend of other volatile organic compounds (VOCSs) that
enhance their defense against these pests.[2][3] This dual action of direct repellency and
induced plant defense makes Isojasmone a compelling subject for research and development
in crop protection.

Comparative Repellency Across Aphid Species

The repellent effect of cis-jasmone has been documented across a range of economically
important aphid species. Laboratory and field studies have consistently demonstrated its ability
to deter aphid settling and feeding.
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Olfactometer Bioassay Data

Olfactometer bioassays are a standard method to test the behavioral response of insects to
volatile compounds. In these experiments, aphids are introduced into an arena with different air
streams, some carrying the test compound and others a control. The time spent in and the
number of entries into the different arms of the olfactometer are recorded to determine
attraction or repellency.
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Aphid Species Experimental Setup Key Findings Reference

Significantly repellent.
Mean number of
observations in
treated arm: 2.0 +
0.58vs.4.3+0.58in

Nasonovia ribis-nigri
Four-arm olfactometer  each control arm. [1]

(Lettuce aphid) ] ]
Mean time spent in

treated arm: 0.5 +
0.16 minvs. 2.1
0.36 min in each

control arm (P < 0.05).

cis-Jasmone was

Sitobion avenae ] repellent to alatae
) ) Olfactometer bioassay ) [4]
(Grain aphid) (winged) forms of the
grain aphid.

Volatiles from cis-
jasmone treated
Arabidopsis thaliana
] plants repelled the
Myzus persicae ] ) ]
] Olfactometer bioassay  generalist aphid M. [5][6]

(Green peach aphid) )
persicae. In contrast,
volatiles from
untreated plants were

attractive.

Volatiles from
untreated cotton
plants were attractive
(P<0.05), whereas

Aphis gossypii (Cotton ] ]
Four-arm olfactometer  volatiles from cis- [718]

aphid) .
jasmone-treated

plants were
significantly repellent
(P<0.05).
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Field and Settlement Assay Data

Beyond behavioral assays, the application of cis-jasmone has been shown to reduce aphid

populations and settling on plants in more complex environments.

Aphid Species Experimental Setup

Key Findings Reference

Cereal Aphids
(predominantly Field trials on winter
Metopolophium wheat

dirhodum)

Aphid numbers were
consistently lower on
plots sprayed with cis-
jasmone. At the
population peak, the
mean number of [1]
aphids on 60 tillers
was 41.01 on treated
plots versus 66.82 on
control plots (P <
0.05).

Sitobion avenae
(Grain aphid)

Field simulator studies

Significantly fewer

alate S. avenae

settled on cis-

: [4]
jasmone-treated

wheat plants over a

24-hour period.

] Settlement bioassay
Myzus persicae ] ]
] on various Brassica
(Green peach aphid) )
cultivars

cis-Jasmone treated

plants had

significantly lower

aphid settlement than
control plants. Across [9]
all cultivars, mean

aphid settlement was

1.86 times lower on

treated plants.

Impact on Aphid Performance
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The effects of cis-jasmone extend beyond simple repellency, negatively impacting the life cycle

and population growth of aphids that do settle on treated plants.

Aphid Species Performance Metric Key Findings Reference
Adult aphids produced
) fewer neonates on
Macrosiphum o
] ) cis-jasmone-treated
euphorbiae (Potato Neonate Production [2]
) potato plants
aphid)
compared to
untreated plants.
The survival and
_ weight of neonates
Neonate Survival and o
) were significantly [2]
Weight o
lower on cis-jasmone-
treated plants.
A significant reduction
] in the MRGR of
Mean Relative Growth
nymphs that fed on [2]
Rate (MRGR)
treated plants was
observed.
The intrinsic rate of
Intrinsic Rate of population increase
Population Increase was significantly [2][10]
(r_m) reduced on treated
plants.
The r_m of apterae
o Intrinsic Rate of (wingless) aphids was
Sitobion avenae ) )
Population Increase reduced on cis- [4]

(Grain aphid)

(r_m)

jasmone treated

wheat seedlings.

Comparison with Alternative Repellents
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Cis-jasmone is one of several plant-derived compounds known to repel aphids. Methyl

salicylate is another well-studied example.

Target Aphid

Compound .
Species

Repellency
. Reference
Comparison

cis-Jasmone Myzus persicae

Among several
induced volatile
compounds tested,
methyl isothiocyanate,
methyl salicylate, and
cis-jasmone were the
most repellent to

aphids.

_ Aphis fabae, Sitobion
Methyl Salicylate
avenae

Found to repel these
aphid species and
[1]

inhibit attraction to

their host plants.

Methyl Isothiocyanate Myzus persicae

Exhibited strong

repellency,

comparable to cis- [9]
jasmone and methyl

salicylate.

Experimental Protocols

Four-Arm Olfactometer Bioassay

This method is used to assess the behavioral response of aphids to airborne volatiles.

o Apparatus: A four-arm olfactometer consists of a central chamber from which four arms

extend. A controlled, purified airflow is passed through each arm.

o Odor Source: The test substance (e.g., cis-jasmone dissolved in a solvent) is applied to a

filter paper and placed in one arm. The other three arms contain filter paper with the solvent
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only, serving as controls. Alternatively, air can be passed over treated and untreated plants
and into the arms of the olfactometer.

e Procedure: A single aphid is released into the central chamber. The time the aphid spends in
each of the four arms and the number of entries into each arm are recorded over a set
period.

o Data Analysis: Statistical tests (e.g., paired t-test or ANOVA) are used to determine if the
time spent in or the number of entries into the treated arm is significantly different from the
control arms. A significant preference for the control arms indicates repellency.

Plant Settlement Bioassay

This assay evaluates the effect of a treatment on the settling and colonization behavior of
aphids on a plant.

e Plant Treatment: A set of plants is treated with an aqueous emulsion of cis-jasmone, while a
control group is treated with a blank formulation.

o Aphid Introduction: After a set period (e.g., 24 hours), a known number of aphids are
released into an arena containing both a treated and a control plant.

o Observation: After a defined period (e.g., 24 hours), the number of aphids settled on the
treated and control plants is counted.

o Data Analysis: Statistical analysis (e.g., a generalized linear model) is used to determine if
there is a significant difference in the number of aphids settled on the treated versus the
control plants.

Signaling Pathways and Experimental Workflows

The repellent effect of cis-jasmone is often indirect, mediated by the induction of a defensive
response in the plant.
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Experimental workflow for testing aphid repellency.

When applied to a plant, cis-jasmone can trigger a signaling cascade that leads to the
production of a blend of volatile organic compounds (VOCS). This response is biosynthetically
related to the jasmonic acid pathway but involves distinct signaling.
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Simplified induced defense signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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